Cas no 941981-70-0 (2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide)

• Product name: 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide
• CAS No: 941981-70-0
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 5443648

2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide
• 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide

• Inchi： 1S/C23H22N4O4/c1-15-5-4-6-17(11-15)24-22(28)14-26-9-10-27-19(23(26)29)13-18(25-27)16-7-8-20(30-2)21(12-16)31-3/h4-13H,14H2,1-3H3,(H,24,28)
• InChI Key： IOSOPGZPTSFCQJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C=CN2N=C(C3=CC=C(OC)C(OC)=C3)C=C2C1=O

Additional information on 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide

Recent Advances in the Study of 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide (CAS: 941981-70-0)

The compound 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide (CAS: 941981-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized this molecule, confirming its structural integrity and purity through advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry. The compound's unique pyrazolo[1,5-a]pyrazine core is believed to contribute to its bioactivity, particularly in targeting enzymes involved in inflammatory and oncogenic processes.

In vitro and in vivo studies have demonstrated that 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide exhibits promising inhibitory effects on key signaling molecules. For instance, it has shown efficacy in reducing the activity of protein kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases, although further research is needed to validate these findings.

Pharmacokinetic studies have revealed that the compound has favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index while maintaining its pharmacological activity.

In conclusion, 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide represents a promising candidate for further drug development. Its multifaceted biological activities and relatively well-characterized pharmacokinetics make it a valuable subject for ongoing research. Future studies should aim to elucidate its precise molecular targets and explore its potential in combination therapies.